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Compound of Interest

Compound Name: Calenduloside H

Cat. No.: B1654697

An In-depth Technical Guide to Calenduloside H

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Calenduloside H, a triterpenoid saponin with significant therapeutic
potential. The information is compiled from publicly available scientific literature and databases,
offering a foundational resource for further research and development.

Physicochemical Properties

Calenduloside H is a complex glycoside of oleanolic acid, a pentacyclic triterpene. While
specific experimental data for some physical properties are not readily available in current
literature databases, computed and known properties are summarized below.
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Property

Data

Reference(s)

Molecular Formula

CasH76019

[1]2]

Molecular Weight

957.11 g/mol

[1](2]

CAS Number

26020-29-1

[1](2]

IUPAC Name

(2S,3S,4S,5R,6R)-6-
[[(3S,4aR,6aR,6bS,8aS,12aS,
14aR,14bR)-4,4,6a,6b,11,11,1
4b-heptamethyl-8a-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxycarbonyl-
1,2,3,4a,5,6,7,8,9,10,12,12a,1
4,14a-tetradecahydropicen-3-
ylJoxy]-3,5-dihydroxy-4-
[(2S,3R,4S,5R,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxyoxane-2-carboxylic acid

[1]

Synonyms

Calendulaglycoside C, UNII-
XRX4A17TSS

[1]

Natural Sources

Calendula officinalis (Marigold)
roots, Momordica

cochinchinensis vine

[2](3]

Computed XLogP3

2.7

[1]

Appearance Data not available
Melting Point Data not available
Data not available. As a
saponin, it is expected to have
Solubility some solubility in water and

polar organic solvents like

methanol and ethanol.

[4]
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Optical Activity Data not available [5]

Note on Spectral Data: Specific experimental spectral data such as *H-NMR, 13C-NMR, IR, and
detailed HRMS fragmentation for purified Calenduloside H are not readily available in the
public domain. Identification in plant extracts is typically achieved using hyphenated techniques
like UHPLC-HRMS/MS.[4]

Biological Activity and Signaling Pathways

Calenduloside H has demonstrated notable anti-inflammatory, anti-proliferative,
neuroprotective, and hepatoprotective activities.[2] Its mechanisms of action are linked to the
modulation of key cellular signaling pathways.

In the context of neurodegenerative diseases like Parkinson's, compounds from Calendula
officinalis have been shown to offer neuroprotection by modulating the PI3K/Akt and ERK
signaling pathways. The proposed mechanism involves the binding of active compounds to
Heat Shock Protein 90 (Hsp90), which acts as a molecular chaperone for several proteins,
including components of the PI3K/Akt pathway.[6][7] This interaction leads to the activation of
the pro-survival PI3K/Akt pathway and the inhibition of the pro-apoptotic ERK pathway.
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Dried & Powdered
Calendula officinalis Roots

Maceration with 70% Ethanol

Filtration & Concentration
(Rotary Evaporator)

‘ Crude Ethanolic Extract \

Solvent-Solvent Partition

(e.g., n-butanol/water)

n-Butanol Fraction
(Saponin-rich)

Column Chromatography
(Silica Gel or C18)

Collect & Analyze Fractions (TLC)

Preparative HPLC

Purified Calenduloside H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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